![molecular formula C3H4ClN B165592 3-Chloropropionitrile CAS No. 542-76-7](/img/structure/B165592.png)
3-Chloropropionitrile
Overview
Description
3-Chloropropionitrile is an organic compound with the formula ClCH2CH2CN . It is a colorless liquid and is used commercially as a precursor to the drug famotidine . It is also used in pharmaceutical and polymer synthesis .
Synthesis Analysis
This compound is prepared by the reaction of hydrogen chloride with acrylonitrile .Molecular Structure Analysis
The molecular formula of this compound is C3H4ClN . The molecular weight is 89.52 g/mol .Chemical Reactions Analysis
This compound is an alkylating agent. It reacts with imidazoles to give the cyanoethylated imidazolium salts . Similarly, it alkylates thiourea, en route to 3-mercaptopropionitrile .Physical And Chemical Properties Analysis
This compound is a colorless liquid with a density of 1.1573 g/cm3 . It has a melting point of -51 °C and a boiling point of 175–176 °C . It is soluble in water (4.5g/100mL at 25°C) and is miscible with ether, alcohols, benzene, and acetone .Scientific Research Applications
Thermal Decomposition Analysis
The thermal decomposition of 3-Chloropropionitrile has been studied using very low-pressure pyrolysis (VLPP). This research provides insights into the reaction mechanisms and kinetic parameters of this compound under different conditions, contributing to the understanding of its behavior at high temperatures and pressures (King, 1978).
Spectral Analysis and Structure
Microwave spectral studies of this compound have contributed to understanding its molecular structure. These studies provide detailed information on rotational constants and structural computations, aiding in the comprehension of the molecule's physical characteristics (Xu & Harmony, 1992).
Chiroptical Properties
The study of chiroptical properties of 2-Chloropropionitrile, a closely related compound, sheds light on the optical activity and molecular interactions of such molecules. This research enhances the understanding of molecular dynamics and can be extrapolated to understand similar properties in this compound (Wiberg et al., 2005).
Chemical Synthesis and Catalysis
Research has also explored the use of cyclopropenium ions in catalyzing reactions such as the Beckmann rearrangement. This demonstrates the potential of using this compound in catalytic processes and organic synthesis (Srivastava et al., 2010).
Industrial Applications
3-Chloropropionyl chloride, derived from this compound, has diverse applications in the fields of adhesives, pharmaceuticals, herbicides, and fungicides. Research in this area has led to the development of safer and more efficient production methods (Movsisyan et al., 2018).
Environmental and Health Studies
Studies have used isotopes related to this compound to trace environmental and health impacts. For instance, 36Cl and tritium from nuclear weapons fallout have been used to understand soil water movements and environmental contamination (Phillips et al., 1988).
Mechanism of Action
3-Chloropropionitrile, also known as 3-Chloropropanenitrile, is an organic compound with the formula ClCH2CH2CN . It is a colorless liquid that is used commercially as a precursor to the drug famotidine .
Target of Action
It is known to be an alkylating agent , which suggests that it may interact with various biological molecules, such as DNA, RNA, and proteins, by adding an alkyl group (CnH2n+1) to these molecules.
Mode of Action
As an alkylating agent, this compound can react with imidazoles to give cyanoethylated imidazolium salts . This suggests that it can form covalent bonds with biological molecules, altering their structure and function. The exact mode of action and the resulting changes depend on the specific targets in the biological system.
Safety and Hazards
3-Chloropropionitrile is toxic if swallowed, in contact with skin, and if inhaled . It can cause serious eye irritation . Toxic gas (hydrogen chloride) is released when the compound is heated above 266F . When heated to decomposition, it emits very toxic fumes of chlorine-containing compounds and nitrogen oxides .
Biochemical Analysis
Biochemical Properties
It is known to be an alkylating agent Alkylating agents can add an alkyl group to various substrates, including enzymes, proteins, and other biomolecules, which can alter their function
Cellular Effects
As an alkylating agent, it could potentially influence cell function by modifying cellular proteins and enzymes This could impact cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of 3-Chloropropionitrile involves its ability to alkylate biomolecules This can lead to changes in the function of these molecules, potentially affecting enzyme activity, protein function, and gene expression
properties
IUPAC Name |
3-chloropropanenitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4ClN/c4-2-1-3-5/h1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNHMRTZZNHZDDM-UHFFFAOYSA-N | |
Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCl)C#N | |
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Molecular Formula |
C3H4ClN | |
Record name | PROPIONITRILE, 3-CHLORO- | |
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DSSTOX Substance ID |
DTXSID4030336 | |
Record name | 3-Chloropropionitrile | |
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Molecular Weight |
89.52 g/mol | |
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Physical Description |
Propionitrile, 3-chloro- is a colorless liquid with a characteristic acrid odor. Used in pharmaceutical and polymer synthesis. (EPA, 1998), Colorless liquid; [Hawley] | |
Record name | PROPIONITRILE, 3-CHLORO- | |
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Record name | 3-Chloropropanonitrile | |
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Boiling Point |
347 to 349 °F at 760 mmHg (EPA, 1998), 175-176 °C | |
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Flash Point |
168 °F (EPA, 1998), 75.5 °C, 168 °F (CLOSED CUP) | |
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Solubility |
MISCIBLE WITH ACETONE, BENZENE, CARBON TETRACHLORIDE, ALC, ETHER, Water solubility: 4.5 g/100 ml at 25 °C, Solubility of water in beta-chloropropionitrile: 2.2 ml/100 g at 25 °C. | |
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Density |
1.1573 at 68 °F (EPA, 1998) - Denser than water; will sink, 1.1573 @ 20 °C | |
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Vapor Density |
3 (EPA, 1998) - Heavier than air; will sink (Relative to Air) | |
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Vapor Pressure |
5 mmHg at 114.8 °F (EPA, 1998), 2.77 [mmHg], 5 MM HG @ 46 °C | |
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Color/Form |
COLORLESS LIQ | |
CAS RN |
542-76-7 | |
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Record name | 3-CHLOROPROPIONITRILE | |
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Melting Point |
-60 °F (EPA, 1998), -51 °C | |
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Retrosynthesis Analysis
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